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Compound of Interest

Compound Name: 3-Isopropylthiophenol

Cat. No.: B066714 Get Quote

Disclaimer: Publicly available scientific data specifically for 3-Isopropylthiophenol is limited.

This guide compiles available information and provides data for structurally similar compounds

for reference. All data not explicitly cited for 3-Isopropylthiophenol should be treated as

estimations based on analogous compounds.

Introduction
3-Isopropylthiophenol is an aromatic thiol compound with a molecular structure featuring an

isopropyl group and a thiol functional group attached to a benzene ring at the meta position.

Aromatic thiols are important intermediates in organic synthesis, finding applications in the

development of pharmaceuticals, agrochemicals, and specialty polymers. The presence of the

sulfur atom and the substitution pattern on the aromatic ring dictates the chemical reactivity

and physical properties of these molecules. Due to the limited specific data on 3-
Isopropylthiophenol, this guide will also reference data for the analogous compound, 3-

isopropylphenol, and the isomeric 4-isopropylthiophenol to provide a comparative context for its

potential properties and reactivity.

Chemical and Physical Properties
Quantitative data for 3-Isopropylthiophenol is not readily available in public databases. The

following table summarizes key chemical and physical properties, with data for 3-

isopropylphenol and 4-isopropylthiophenol provided for comparison and estimation.
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Property

3-
Isopropylthiopheno
l (Estimated/Analog
Data)

3-
Isopropylphenol[1]
[2][3]

4-
Isopropylthiopheno
l[4][5][6][7][8]

CAS Number Not Found 618-45-1 4946-14-9

Molecular Formula C₉H₁₂S C₉H₁₂O C₉H₁₂S

Molecular Weight 152.26 g/mol 136.19 g/mol 152.26 g/mol

Boiling Point
Estimated to be

similar to 4-isomer

228-229 °C @ 760

mmHg

215.1 °C @ 760

mmHg

Melting Point Not Found 23-26 °C Not available

Density
Estimated to be

similar to 4-isomer
0.994 g/mL @ 25 °C 0.979 g/mL @ 25 °C

Appearance

Likely a colorless to

yellow liquid with a

strong stench[6][9]

Yellow to brown liquid

to solid

Colorless to light

yellow liquid

Solubility

Likely soluble in

organic solvents,

sparingly soluble in

water[4][8]

Soluble in alcohol,

slightly soluble in

water

Soluble in alcohol and

benzene, low solubility

in water

Flash Point
Estimated to be

similar to 4-isomer
104.44 °C 86.4 °C

Chemical Structure and Reactivity
The structure of 3-Isopropylthiophenol consists of a benzene ring substituted with an

isopropyl group at position 3 and a thiol group at position 1. The thiol group (-SH) is the primary

site of reactivity, exhibiting nucleophilic character and susceptibility to oxidation.

Synthesis
A general synthetic route to substituted thiophenols, such as 3-isopropylthiophenol, can be

conceptualized through a multi-step process starting from a readily available precursor like 3-
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isopropylaniline. A common method involves the diazotization of the corresponding aniline

followed by reaction with a sulfur-containing nucleophile.

General Synthesis Workflow for 3-Isopropylthiophenol

3-Isopropylaniline

Diazotization
(NaNO2, HCl, 0-5 °C)

3-Isopropylbenzenediazonium Chloride

Reaction with Xanthate
(e.g., Potassium Ethyl Xanthate)

Intermediate Xanthate Ester

Hydrolysis
(e.g., NaOH, H2O)

3-Isopropylthiophenol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b066714?utm_src=pdf-custom-synthesis
http://www.thegoodscentscompany.com/data/rw1057591.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Isopropylphenol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9763454.htm
https://cymitquimica.com/cas/4946-14-9/
https://www.chemnet.com/cas/en/4946-14-9/4-Isopropyl-thiophenol.html
https://www.fishersci.com/store/msds?partNumber=AAA1603814&productDescription=%284-ISOPROPL%29THIOPHENOL+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9764219.htm
https://www.chemwhat.com/4-isopropylthiophenol-cas-4946-14-9/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16038~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2017:15:30~~(4-Isopropyl
https://www.benchchem.com/product/b066714#3-isopropylthiophenol-chemical-properties-and-structure
https://www.benchchem.com/product/b066714#3-isopropylthiophenol-chemical-properties-and-structure
https://www.benchchem.com/product/b066714#3-isopropylthiophenol-chemical-properties-and-structure
https://www.benchchem.com/product/b066714#3-isopropylthiophenol-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b066714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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